Cas no 608519-36-4 (3,4-dihydro-5-methoxy-1-methyl-Isoquinoline)

3,4-Dihydro-5-methoxy-1-methyl-isoquinoline is a synthetic isoquinoline derivative with potential applications in pharmaceutical and organic synthesis. Its structural features, including the methoxy and methyl substituents, enhance its reactivity and selectivity in various chemical transformations. The compound serves as a valuable intermediate in the synthesis of alkaloids and bioactive molecules, offering versatility in medicinal chemistry research. Its stability under standard conditions and well-defined purity make it suitable for precise laboratory use. Researchers value this compound for its role in developing novel therapeutic agents and exploring structure-activity relationships. Proper handling and storage are recommended to maintain its integrity for experimental applications.

3,4-dihydro-5-methoxy-1-methyl-Isoquinoline structure

608519-36-4 structure

Product Name:3,4-dihydro-5-methoxy-1-methyl-Isoquinoline

CAS No:608519-36-4

MF:C₁₁H₁₃NO

MW:175.227022886276

MDL:MFCD13179428

CID:1114858

PubChem ID:45091195

Update Time:2025-06-09

3,4-dihydro-5-methoxy-1-methyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

- 3,4-dihydro-5-methoxy-1-methyl-Isoquinoline
- 5-methoxy-1-methyl-3,4-dihydroisoquinoline
- Isoquinoline, 3,4-dihydro-5-methoxy-1-methyl- (9CI)
- Isoquinoline, 3,4-dihydro-5-methoxy-1-methyl-
- NBVLAPYSRWKZNV-UHFFFAOYSA-N
- 1-Methyl-5-methoxy-3,4-dihydro-isoquinoline
- DB-276860
- 608519-36-4
- DTXSID80666769
- 5-methoxy-1-methyl-3,4-dihydro-isoquinoline
- SCHEMBL1011242
- MDL： MFCD13179428
- Inchi： 1S/C11H13NO/c1-8-9-4-3-5-11(13-2)10(9)6-7-12-8/h3-5H,6-7H2,1-2H3
- InChI Key： NBVLAPYSRWKZNV-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2C(C)=NCCC=21

Computed Properties

Exact Mass: 175.099714038g/mol
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 21.6Å²

3,4-dihydro-5-methoxy-1-methyl-Isoquinoline Pricemore >>

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